Cas no 2137832-43-8 (2-(Aminomethyl)-4-(cyclopropanesulfonyl)-1lambda6-thiomorpholine-1,1-dione)

• Product Name: 2-(Aminomethyl)-4-(cyclopropanesulfonyl)-1lambda6-thiomorpholine-1,1-dione
• CAS No: 2137832-43-8
• MF: C₈H₁₆N₂O₄S₂
• MW: 268.353639602661
• CID: 6120728
• PubChem ID: 165451886
• Update Time: 2025-05-20

2-(Aminomethyl)-4-(cyclopropanesulfonyl)-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-(cyclopropanesulfonyl)-1lambda6-thiomorpholine-1,1-dione
• 2137832-43-8
• EN300-739600
• 2-(Aminomethyl)-4-(cyclopropanesulfonyl)-1lambda6-thiomorpholine-1,1-dione

• Inchi： 1S/C8H16N2O4S2/c9-5-8-6-10(3-4-15(8,11)12)16(13,14)7-1-2-7/h7-8H,1-6,9H2
• InChI Key： NZUNSGFRFGDNJN-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCS(C(CN)C1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 268.05514934g/mol
• Monoisotopic Mass: 268.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-(Aminomethyl)-4-(cyclopropanesulfonyl)-1lambda6-thiomorpholine-1,1-dione

Introduction to 2-(Aminomethyl)-4-(cyclopropanesulfonyl)-1lambda6-thiomorpholine-1,1-dione (CAS No. 2137832-43-8)

2-(Aminomethyl)-4-(cyclopropanesulfonyl)-1lambda6-thiomorpholine-1,1-dione is a sophisticated organic compound characterized by its unique structural framework, which integrates a morpholine core with functional groups that exhibit significant chemical reactivity and biological potential. This compound, identified by the CAS number 2137832-43-8, has garnered attention in the field of medicinal chemistry due to its structural versatility and the potential applications it offers in drug discovery and development. The presence of both an aminomethyl group and a cyclopropanesulfonyl moiety makes this molecule a particularly intriguing candidate for further exploration.

The structural composition of 2-(Aminomethyl)-4-(cyclopropanesulfonyl)-1lambda6-thiomorpholine-1,1-dione encompasses several key features that contribute to its chemical behavior and biological activity. The morpholine ring, a six-membered heterocyclic structure containing sulfur and oxygen atoms, is known for its stability and ability to form hydrogen bonds, which is crucial for interactions with biological targets. The aminomethyl group at the 2-position introduces a nucleophilic center that can participate in various chemical reactions, including condensation and coupling reactions, which are frequently employed in the synthesis of complex molecules.

At the 4-position, the cyclopropanesulfonyl group adds an additional layer of reactivity. Cyclopropane rings are known for their strain, which can be exploited in drug design to enhance binding affinity or modulate metabolic stability. The sulfonyl group further increases the electrophilicity of the molecule, making it susceptible to nucleophilic attack and enabling diverse synthetic pathways. This combination of features positions 2-(Aminomethyl)-4-(cyclopropanesulfonyl)-1lambda6-thiomorpholine-1,1-dione as a versatile building block for the creation of novel pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The morpholine scaffold, in particular, has been widely studied for its role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The incorporation of additional functional groups into this scaffold can fine-tune its pharmacological properties, leading to more effective and selective drug candidates. The study of 2-(Aminomethyl)-4-(cyclopropanesulfonyl)-1lambda6-thiomorpholine-1,1-dione aligns with this trend, as researchers seek to exploit the inherent potential of morpholine derivatives.

In terms of synthetic chemistry, the preparation of 2-(Aminomethyl)-4-(cyclopropanesulfonyl)-1lambda6-thiomorpholine-1,1-dione involves multi-step reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the morpholine ring through cyclization reactions involving thioamides or related precursors. Subsequent functionalization steps introduce the aminomethyl and cyclopropanesulfonyl groups through nucleophilic substitution or other reaction mechanisms. The final step often involves dimerization or oxidation to form the dione moiety, which is characteristic of this compound.

The biological activity of 2-(Aminomethyl)-4-(cyclopropanesulfonyl)-1lambda6-thiomorpholine-1,1-dione has been explored in several preclinical studies. These investigations have focused on its potential as an intermediate in the synthesis of more complex molecules with specific therapeutic effects. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways or modulating neurotransmitter receptors. The ability to modify both the aminomethyl and cyclopropanesulfonyl groups allows for fine-tuning of these activities, making this compound a valuable tool for medicinal chemists.

One particularly interesting aspect of 2-(Aminomethyl)-4-(cyclopropanesulfonyl)-1lambda6-thiomorpholine-1,1-dione is its potential as a scaffold for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in cancer therapy. By incorporating structural elements that mimic natural substrates or inhibitors of kinases, researchers can design molecules that disrupt aberrant signaling cascades associated with disease states. The combination of morpholine and sulfonyl groups in this compound provides a favorable framework for such applications.

Another area where this compound shows promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds with unique mechanisms of action. The structural features of 2-(Aminomethyl)-4-(cyclopropanesulfonyl)-1lambda6-thiomorpholine-1,1-dione, including its ability to interact with bacterial enzymes or cell wall components, make it a candidate for further investigation in this field.

The synthesis and characterization of analogs derived from 2-(Aminomethyl)-4-(cyclopropanesulfonyl)-1lambda6-thiomorpholine-1,1-dione continue to be an active area of research. By systematically varying substituents on the morpholine ring or introducing additional functional groups, chemists can generate libraries of compounds with tailored properties. High-throughput screening techniques combined with computational modeling have accelerated this process, allowing researchers to rapidly identify promising candidates for further development.

In conclusion,2-(Aminomethyl)-4-(cyclopropanesulfonyl)-1lambda6-thiomorpholine-1,1-dione (CAS No. 2137832-43-8) represents a significant advancement in medicinal chemistry due to its unique structural features and potential applications in drug discovery. Its versatility as a synthetic intermediate and its demonstrated biological activity make it a valuable asset for researchers working on CNS disorders、cardiovascular diseases、infectious diseases，and other therapeutic areas。As our understanding of molecular interactions continues to evolve，compounds like these will play an increasingly important role in developing next-generation therapeutics。